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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
2-Tetralone, with the chemical formula C₁₀H₁₀O, is a bicyclic aromatic ketone that serves as a

crucial intermediate in the synthesis of a wide array of pharmacologically active compounds

and other fine chemicals.[1] Its rigid, conformationally restrained scaffold makes it an attractive

building block in drug discovery. A thorough understanding of its structural and electronic

properties is paramount for its effective utilization. This technical guide provides a

comprehensive analysis of the spectroscopic data of 2-tetralone, including Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), offering insights into its

molecular architecture and behavior. This document is designed to be a practical resource for

scientists, enabling confident identification and characterization of this important synthetic

intermediate.

Chemical Structure of 2-Tetralone
To fully appreciate the spectroscopic data, it is essential to first visualize the structure of 2-
tetralone and the numbering convention used for assigning signals.
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¹H NMR Signal Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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